N-(2-(4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl)ethyl)-2-(3-methoxyphenyl)acetamide

Specification

• CAS No.: 1421443-29-9
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.395
• IUPAC Name: N-[2-[4-(furan-2-yl)-1-methylimidazol-2-yl]ethyl]-2-(3-methoxyphenyl)acetamide
• Standard InChI: InChI=1S/C19H21N3O3/c1-22-13-16(17-7-4-10-25-17)21-18(22)8-9-20-19(23)12-14-5-3-6-15(11-14)24-2/h3-7,10-11,13H,8-9,12H2,1-2H3,(H,20,23)
• Standard InChI Key: SEWLXUNXRIALOF-UHFFFAOYSA-N
• SMILES: CN1C=C(N=C1CCNC(=O)CC2=CC(=CC=C2)OC)C3=CC=CO3

Introduction

N-(2-(4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl)ethyl)-2-(3-methoxyphenyl)acetamide is a complex organic compound with a specific molecular structure that incorporates both imidazole and furan rings, linked to an acetamide moiety. This compound is of interest in various fields of chemistry and pharmacology due to its potential biological activities.

Molecular Formula and CAS Number

The molecular formula for this compound is C19H21N3O3, and its CAS number is 1421443-29-9.

Synthesis Methods

The synthesis of N-(2-(4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl)ethyl)-2-(3-methoxyphenyl)acetamide typically involves the formation of amide bonds. This can be achieved through various methods, including the reaction of amines with carboxylic acids or their derivatives in the presence of coupling agents.

Synthesis Steps

• Preparation of Starting Materials: The synthesis begins with the preparation of the necessary starting materials, such as the imidazole derivative and the 3-methoxyphenyl acetamide.

• Coupling Reaction: The imidazole derivative is then coupled with the acetamide moiety using a suitable coupling agent. This step is crucial for forming the amide bond.

• Purification: The final product is purified using techniques like column chromatography to ensure high purity.

Characterization Techniques

• GC-MS: Used to confirm the molecular weight and purity of the compound.

• NMR: Provides detailed structural information through ${}^{1}$H and ${}^{13}$C NMR spectra.

• IR Spectroscopy: Helps identify functional groups present in the molecule.

Potential Biological Activities

While specific biological activities of N-(2-(4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl)ethyl)-2-(3-methoxyphenyl)acetamide are not well-documented, compounds with similar structures have shown potential in various therapeutic areas, including anti-inflammatory and antimicrobial activities.

Related Compounds

• Imidazole Derivatives: Known for their role in various biological processes, including enzyme inhibition and receptor modulation.

• Furan Derivatives: Have been studied for their antioxidant and antimicrobial properties.

Spectroscopic Data

Technique	Data
GC-MS	Molecular weight confirmation
NMR	Structural elucidation (${}^{1}$H, ${}^{13}$C)
IR Spectroscopy	Functional group identification